Cas no 1086378-61-1 (2-(Piperidin-1-yl)pyrimidin-5-amine)

• Product Name: 2-(Piperidin-1-yl)pyrimidin-5-amine
• CAS No: 1086378-61-1
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD10703513
• CID: 2133686
• Update Time: 2025-11-01

2-(Piperidin-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-piperidinyl)-5-Pyrimidinamine
• 2-(piperidin-1-yl)pyrimidin-5-amine
• 2-Piperidin-1-ylpyrimidin-5-amine
• 2-piperidylpyrimidine-5-ylamine
• SBB051956
• 2-(Piperidin-1-yl)pyrimidin-5-amine

• MDL： MFCD10703513
• Inchi： 1S/C9H14N4/c10-8-6-11-9(12-7-8)13-4-2-1-3-5-13/h6-7H,1-5,10H2
• InChI Key： KTPJWCNUYFLRRS-UHFFFAOYSA-N
• SMILES： N1(C2N=CC(=CN=2)N)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 383.1±34.0 °C at 760 mmHg
• Flash Point: 185.5±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Piperidin-1-yl)pyrimidin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Piperidin-1-yl)pyrimidin-5-amine

Introduction to 2-(Piperidin-1-yl)pyrimidin-5-amine (CAS No. 1086378-61-1) and Its Emerging Applications in Chemical Biology

2-(Piperidin-1-yl)pyrimidin-5-amine, identified by the CAS number 1086378-61-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine class, which is well-documented for its role in pharmaceuticals and agrochemicals. The presence of a piperidine moiety in its structure enhances its solubility and binding affinity, making it a valuable scaffold for drug discovery.

The piperidin-1-yl substituent in 2-(Piperidin-1-yl)pyrimidin-5-amine contributes to its pharmacological profile by influencing both metabolic stability and receptor interactions. This feature has been exploited in the development of small-molecule inhibitors targeting various therapeutic pathways. Recent studies have highlighted its potential in modulating kinases and other enzyme systems, which are critical in cancer and inflammatory diseases.

One of the most compelling aspects of 2-(Piperidin-1-yl)pyrimidin-5-amine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design novel compounds with improved efficacy and reduced side effects. For instance, derivatives of this molecule have shown promise in preclinical trials for treating neurological disorders by interacting with neurotransmitter receptors. The amine group at the 5-position of the pyrimidine ring provides a site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Advances in computational chemistry have further accelerated the exploration of 2-(Piperidin-1-yl)pyrimidin-5-amine and its derivatives. Molecular docking studies have revealed its potential binding interactions with proteins such as bromodomain and extra-cellular signal-regulated kinases (ERKs), which are implicated in various diseases. These findings have guided the synthesis of more potent analogs with optimized pharmacokinetic profiles.

In the realm of chemical biology, 2-(Piperidin-1-yl)pyrimidin-5-amine has been employed to study protein-protein interactions and post-translational modifications. Its ability to cross-react with biologically relevant targets makes it a useful tool for elucidating signaling pathways. For example, researchers have utilized this compound to investigate the role of cyclin-dependent kinases (CDKs) in cell cycle regulation, providing insights that could lead to the development of targeted therapies.

The synthesis of 2-(Piperidin-1-yl)pyrimidin-5-amine has also been refined through modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques. These approaches have improved yield and purity, making large-scale production more feasible for both academic and industrial applications. The compound’s stability under various conditions has further enhanced its utility in long-term studies and clinical trials.

Recent publications have demonstrated the therapeutic potential of 2-(Piperidin-1-yl)pyrimidin-5-amine in addressing metabolic disorders. By modulating enzymes involved in glucose metabolism, this compound has shown promise in preclinical models of diabetes. Additionally, its anti-inflammatory properties have been explored, with early evidence suggesting its efficacy in reducing cytokine production in inflammatory conditions.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring 2-(Piperidin-1-yl)pyrimidin-5-amines derivatives. Predictive models have identified novel analogs with enhanced binding affinities and selectivity profiles, accelerating the pipeline from lead identification to clinical candidates. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in harnessing the full potential of this compound.

Future directions for research on 2-(Piperidin-1-yloxy)-pyrimidine derivatives include exploring their role in epigenetic regulation and cancer immunotherapy. The ability to modulate histone deacetylases (HDACs) makes this class of compounds attractive for developing treatments that target epigenetic dysregulation observed in many cancers. Furthermore, their interaction with immune checkpoint proteins has sparked interest in their potential as immunomodulators.

In conclusion, 2-(Piperidin 1 yl ) py rimidine 5 am ine (CAS No. 1086378 61 1) represents a significant advancement in chemical biology with broad applications across multiple therapeutic areas. Its unique structural features, combined with recent innovations in synthetic chemistry and computational biology, position it as a cornerstone compound for future drug development efforts.